Cas no 27323-28-0 (1H-Indole, methyl-)

1H-Indole, methyl- structure
1H-Indole, methyl- structure
Product Name:1H-Indole, methyl-
CAS No:27323-28-0
MF:C18H18N2
MW:262.348924160004
CID:261529
PubChem ID:33781
Update Time:2025-04-19

1H-Indole, methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole, methyl-
    • 2-methyl-1H-indole,5-methyl-1H-indole
    • 27323-28-0
    • DTXSID50950041
    • 2-Methyl-1H-indole--5-methyl-1H-indole (1/1)
    • Inchi: 1S/2C9H9N/c1-7-2-3-9-8(6-7)4-5-10-9;1-7-6-8-4-2-3-5-9(8)10-7/h2*2-6,10H,1H3
    • InChI Key: MLPOSYHILZVCJH-UHFFFAOYSA-N
    • SMILES: N1C(C)=CC2C=CC=CC1=2.N1C=CC2C=C(C)C=CC1=2

Computed Properties

  • Exact Mass: 262.14714
  • Monoisotopic Mass: 262.146999
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 244
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 31.6

Experimental Properties

  • Boiling Point: 269°Cat760mmHg
  • Flash Point: 114.7°C
  • PSA: 31.58
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.